Cas no 911286-90-3 (but-2-ene-1-sulfonyl chloride)

• Product Name: but-2-ene-1-sulfonyl chloride
• CAS No: 911286-90-3
• MF: C₄H₇ClO₂S
• MW: 154.615179300308
• CID: 4509569
• PubChem ID: 15853283
• Update Time: 2025-04-24

but-2-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1-sulfonyl chloride
• but-2-ene-1-sulfonyl chloride
• SCHEMBL10711879
• EN300-99119
• (E)-but-2-ene-1-sulfonyl chloride
• CS-0265529
• AKOS006352468
• 911286-90-3
• but-2-ene-1-sulfonylchloride

• Inchi： 1S/C4H7ClO2S/c1-2-3-4-8(5,6)7/h2-3H,4H2,1H3
• InChI Key： ZJAOQAVOWVZRRT-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C=CC

Computed Properties

• Exact Mass: 153.9855283Da
• Monoisotopic Mass: 153.9855283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų